Octahydro-1H-pyrrolo[1,2-a]azepine

• IUPAC Name: 2,3,5,6,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a]azepine
• InChI: InChI=1S/C9H17N/c1-2-5-9-6-4-8-10(9)7-3-1/h9H,1-8H2
• InChI Key: UCAVZTHZDCOEFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CCCN2CC1
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• CAS RN: 5715-05-9

Description

Octahydro-1H-pyrrolo[1,2-a]azepine is a nitrogen-containing heterocyclic compound. It is a part of the structural skeleton of several important families of alkaloids.

Synthesis Analysis

The synthesis of Octahydro-1H-pyrrolo[1,2-a]azepine involves several key steps including vinyl epoxide aminolysis, ring-closing metathesis, cis-dihydroxylation, and ring closure. This compound has been prepared as a potential glycosidase inhibitor.

Molecular Structure Analysis

The molecular formula of Octahydro-1H-pyrrolo[1,2-a]azepine is C9H17N. The structure of this compound includes a pyrrole ring and a pyrazine ring.

Chemical Reactions Analysis

The triflate-mediated intramolecular Schmidt reaction of substituted 3-(1-azidocyclohexyl)propanol derivatives leads to Octahydro-1H-pyrrolo[1,2-a]azepine. This compound is a part of the structural skeleton of several important families of alkaloids.

Physical And Chemical Properties Analysis

The molecular weight of Octahydro-1H-pyrrolo[1,2-a]azepine is 139.23798. More detailed physical and chemical properties are not available in the current data.

Scientific Research Applications

Stereochemical Control in Chemical Synthesis

Research by Gnägi et al. (2020) has explored the triflate mediated intramolecular Schmidt reaction of substituted 3-(1-azidocyclohexyl)propanol derivatives leading to octahydro-1H-pyrrolo[1,2-a]azepine. This compound forms the structural skeleton of several important families of alkaloids, such as Stemona alkaloids. The study found that chiral alcohols are converted to the azabicyclic derivative with minimal racemization, and the initial asymmetric alcohol center controls the diastereoselectivity of the whole process, leading to the formation of specific diastereoisomers of disubstituted octahydro-1H-pyrrolo[1,2-a]azepine. This reaction's stereoselectivity is significant for the synthesis of complex organic compounds (Gnägi et al., 2020).

Development of New Heterocyclic Compounds

Belskaya et al. (2015) conducted a study involving 1,3-dipolar cycloaddition to create a range of new functionalized nonaromatic heterocyclic compounds, including octahydro-1H-pyrrolo[1,2-a]azepine. The study highlighted the potential for developing novel heterocyclic structures with good yields under mild conditions. These findings contribute to the field of organic synthesis, especially in the creation of compounds with potential pharmacological applications (Belskaya et al., 2015).

Safety and Hazards

Octahydro-1H-pyrrolo[1,2-a]azepine may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.